Cas no 5456-97-3 (Benzamide,N-butyl-4-methyl-)

• Product Name: Benzamide,N-butyl-4-methyl-
• CAS No: 5456-97-3
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 368481
• PubChem ID: 228668
• Update Time: 2025-04-19

Benzamide,N-butyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-butyl-4-methyl-
• N-butyl-4-methylbenzamide
• 4-Methyl-N-n-butylbenzamid
• 4-toluoyl n-butyl amide
• AC1L5GE9
• AC1Q5DWI
• ARONIS25724
• N-(n-Butyl)-p-methylbenzamid
• N-butyl-4-methyl-benzamide
• N-Butyl-p-toluamide
• N-n-Butyl-p-methyl-benzamid
• NSC21764
• p-methylbenzoylbutylamide
• p-Toluamide, N-butyl-
• SureCN178367
• 6138-16-5
• AKOS003512802
• DTXSID30281466
• Benzamide, N-butyl-4-methyl-
• MFCD01212964
• NSC-21764
• n-butyl p-methylbenzamide
• SCHEMBL178367
• N-n-Butyl-4-methylbenzamide
• VYVZZAYSPZXQDQ-UHFFFAOYSA-N
• Benzamide, 4-methyl-N-butyl-
• 5456-97-3
• STL293577

• Inchi： 1S/C12H17NO/c1-3-4-9-13-12(14)11-7-5-10(2)6-8-11/h5-8H,3-4,9H2,1-2H3,(H,13,14)
• InChI Key： VYVZZAYSPZXQDQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)NCCCC

Computed Properties

• Exact Mass: 191.13111
• Monoisotopic Mass: 191.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• Density: 0.977
• Boiling Point: 334.4°Cat760mmHg
• Flash Point: 199.3°C
• Refractive Index: 1.511
• PSA: 29.1